Cas no 1361754-52-0 (4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1361754-52-0
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4910160
• Update Time: 2025-06-26

4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F3N2O/c1-5-7(14-8(9,10)11)6(4-12)2-3-13-5/h2-3H,1H3
• InChI Key： FTIBLEFZRJZZEE-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C=CN=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1361754-52-0)

4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1361754-52-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique trifluoromethoxy and cyano functional groups, which enhance its reactivity and potential applications. Researchers and industry professionals frequently search for this compound due to its role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents. Its molecular structure, combining a pyridine core with electron-withdrawing substituents, makes it a valuable intermediate in organic synthesis.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in drug candidates. This compound’s CAS No. 1361754-52-0 is frequently queried in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Additionally, its cyano group offers versatility for further derivatization, enabling the synthesis of diverse heterocycles.

In agrochemical applications, 4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine serves as a precursor for pesticide intermediates. The trifluoromethoxy moiety is particularly prized for its ability to enhance lipophilicity and resistance to degradation, traits critical for effective crop protection. Searches for pyridine-based agrochemicals often highlight this compound’s potential in addressing challenges like pest resistance and environmental persistence.

From a synthetic perspective, the compound’s methyl group at the 2-position and cyano group at the 4-position facilitate regioselective functionalization, a topic of interest in organic synthesis forums and patent literature. Recent publications emphasize its utility in cross-coupling reactions and catalyzed transformations, aligning with trends toward sustainable and efficient methodologies. Users searching for CAS 1361754-52-0 synthesis or pyridine derivatives will find this compound’s profile particularly instructive.

The compound’s physicochemical properties, such as its moderate solubility in polar organic solvents and thermal stability, are frequently discussed in material safety data sheets (MSDS) and technical bulletins. These attributes make it suitable for scalable industrial processes, a key consideration for manufacturers optimizing cost-effective production routes. Queries like “4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine supplier” or “bulk purchase CAS 1361754-52-0” reflect commercial interest.

Emerging trends in green chemistry have also spotlighted this compound. Researchers explore catalyst-free reactions and biodegradable analogs to reduce environmental impact. The trifluoromethoxy group’s persistence in ecosystems is a debated topic, driving searches for eco-friendly pyridine alternatives. Nevertheless, the compound remains a staple in industrial R&D due to its balanced performance and synthetic accessibility.

In summary, 4-Cyano-2-methyl-3-(trifluoromethoxy)pyridine (CAS No. 1361754-52-0) is a multifaceted compound bridging pharmaceutical and agrochemical innovation. Its structural features and functional groups align with contemporary research priorities, ensuring its continued prominence in scientific and industrial discourse.